Cas no 4829-56-5 (14-DEHYDROBROWNIINE)

• Product Name: 14-DEHYDROBROWNIINE
• CAS No: 4829-56-5
• MF: C₂₅H₃₉NO₇
• MW: 465.579668283463
• CID: 931880
• PubChem ID: 165269
• Update Time: 2025-04-19

14-DEHYDROBROWNIINE Chemical and Physical Properties

Names and Identifiers

• 14-DEHYDROBROWNIINE
• Dehydrobrowniine
• 11-ethyl-8,9-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-one
• Aconitan-14-one, 7,8-dihydroxy-20-ethyl-4-(methoxymethyl)-1,6,16-trimethoxy-, (1-alpha,6-beta,16-beta)-
• 4829-56-5
• 20-ethyl-7,8-dihydroxy-1,6,16-trimethoxy-4-(methoxymethyl)aconitan-14-one
• DTXSID30964040
• Aconitan-14-one, 20-ethyl-7,8-dihydroxy-1,6,16-trimethoxy-4-(methoxymethyl)-, (1alpha,6beta,16beta)-
• MLS000728677
• SMR000470846

• Inchi： 1S/C25H39NO7/c1-6-26-11-22(12-30-2)8-7-16(32-4)24-14-9-13-15(31-3)10-23(28,17(14)18(13)27)25(29,21(24)26)20(33-5)19(22)24/h13-17,19-21,28-29H,6-12H2,1-5H3
• InChI Key： MWOQLGAENOKSHS-UHFFFAOYSA-N
• SMILES： OC12C(C3C4(COC)CCC(C3(C3CC5C(CC1(C3C5=O)O)OC)C2N(CC)C4)OC)OC

Computed Properties

• Exact Mass: 465.27265258g/mol
• Monoisotopic Mass: 465.27265258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1902 (rough estimate)
• Boiling Point: 568.73°C (rough estimate)
• Flash Point: 289.2±25.9 °C
• Refractive Index: 1.6000 (estimate)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

14-DEHYDROBROWNIINE Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides